93-37-8

2,7-Dimethylquinoline

In Stock

• CAS RN:
• 93-37-8

• Formula:
• C11H11N

• InChI:
• InChI=1S/C11H11N/c1-8-3-5-10-6-4-9(2)12-11(10)7-8/h3-7H,1-2H3

• InChIKey:
• QXKPLNCZSFACPU-UHFFFAOYSA-N

• 2,7-Dimethylquinoline is a useful research compound. Its molecular formula is C11H11N and its molecular weight is 157.21 g/mol. The purity is usually 95%.

methyl 2-({[2-(3-bromophenyl)-4-quinolinyl]carbonyl}amino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

In Stock

• CAS RN:
• 5693-37-8

• Formula:
• C27H23BrN2O3S

• InChI:
• InChI=1S/C27H23BrN2O3S/c1-33-27(32)24-19-11-3-2-4-13-23(19)34-26(24)30-25(31)20-15-22(16-8-7-9-17(28)14-16)29-21-12-6-5-10-18(20)21/h5-10,12,14-15H,2-4,11,13H2,1H3,(H,30,31)

• InChIKey:
• YFEYUFDYKWRBNU-UHFFFAOYSA-N

• Methyl 2-({[2-(3-bromophenyl)-4-quinolinyl]carbonyl}amino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C27H23BrN2O3S and its molecular weight is 535.5 g/mol. The purity is usually 95%.

Carbon

In Stock

• CAS RN:
• 97793-37-8

• Formula:
• C

• InChI:
• InChI=1S/C

• InChIKey:
• OKTJSMMVPCPJKN-UHFFFAOYSA-N

• Carbon black appears as odorless black pellets or extremely fine powder. Combustible solid that may contain flammable hydrocarbons. (NIOSH, 2022)
  Carbon, activated is a black grains that have been treated to improve absorptive ability. May heat spontaneously if not properly cooled after manufacture.
  Graphite (natural) appears as a mineral form of the element carbon. Hexagonal crystals or thin leaf-like layers. Steel-gray to black with a metallic luster and a greasy feel. An electrical conductor. Used for high-temperature crucibles, as a lubricant and in "lead" pencils.
  Carbon black has been used in trials studying Atopic Hypersensitivity and Hypersensitivity, Immediate.
  Activated Charcoal is carbon that has been treated to create small, low-volume pores that increase the surface area available for adsorption.
  Carbon Nanotube is fullerene-like nanostructures th...

(3z)-3-Imino-8,9-dimethoxy-5,6-dihydro[1,3]thiazolo[4,3-a]isoquinoline-1-carbonitrile

• CAS RN:
• 55393-37-8

• Formula:
• C14H13N3O2S

• InChI:
• InChI=1S/C14H13N3O2S/c1-18-10-5-8-3-4-17-13(9(8)6-11(10)19-2)12(7-15)20-14(17)16/h5-6,16H,3-4H2,1-2H3

• InChIKey:
• NKOJJXLZHFCSHK-UHFFFAOYSA-N

• CH 102, an isoquinoline derivative, inhibits platelet aggregation.

Diundecyl phthalate

In Stock

• CAS RN:
• 39393-37-8

• Formula:
• C30H50O4

• InChI:
• InChI=1S/C30H50O4/c1-3-5-7-9-11-13-15-17-21-25-33-29(31)27-23-19-20-24-28(27)30(32)34-26-22-18-16-14-12-10-8-6-4-2/h19-20,23-24H,3-18,21-22,25-26H2,1-2H3

• InChIKey:
• QQVHEQUEHCEAKS-UHFFFAOYSA-N

• Diundecyl phthalate is an oily colorless odorless liquid. Less dense than water. (USCG, 1999)

4-chloro-6,8-dimethoxy-2-methylquinoline

In Stock

• CAS RN:
• 652993-37-8

• Formula:
• C12H12ClNO2

• 4-chloro-6,8-dimethoxy-2-methylquinoline is a useful research compound. Its molecular formula is C12H12ClNO2 and its molecular weight is 237.7. The purity is usually 95%.

5-Bromo-3-methyl-1H-imidazo[4,5-B]pyridin-2(3H)-one

• CAS RN:
• 924293-37-8

• Formula:
• C7H6BrN3O

• InChI:
• InChI=1S/C7H6BrN3O/c1-11-6-4(9-7(11)12)2-3-5(8)10-6/h2-3H,1H3,(H,9,12)

• InChIKey:
• DXNJIIMJLFIHOH-UHFFFAOYSA-N

• 5-Bromo-3-methyl-1H-imidazo[4,5-B]pyridin-2(3H)-one is a useful research compound. Its molecular formula is C7H6BrN3O and its molecular weight is 228.05 g/mol. The purity is usually 95%.

3',5'-Difluoro-3-(2,3-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898793-37-8

• Formula:
• C17H16F2O

• InChI:
• InChI=1S/C17H16F2O/c1-11-4-3-5-13(12(11)2)6-7-17(20)14-8-15(18)10-16(19)9-14/h3-5,8-10H,6-7H2,1-2H3

• InChIKey:
• HEOYOKOZQQVGNI-UHFFFAOYSA-N

• 3',5'-Difluoro-3-(2,3-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H16F2O and its molecular weight is 274.3 g/mol. The purity is usually 95%.

2-((2-chlorobenzyl)thio)-N-isobutyl-4-oxo-3-((tetrahydrofuran-2-yl)methyl)-3,4-dihydroquinazoline-7-carboxamide

In Stock

• CAS RN:
• 1111293-37-8

• Formula:
• C25H28ClN3O3S

• InChI:
• InChI=1S/C25H28ClN3O3S/c1-16(2)13-27-23(30)17-9-10-20-22(12-17)28-25(33-15-18-6-3-4-8-21(18)26)29(24(20)31)14-19-7-5-11-32-19/h3-4,6,8-10,12,16,19H,5,7,11,13-15H2,1-2H3,(H,27,30)

• InChIKey:
• DFGOFHVRTZXKKC-UHFFFAOYSA-N

• 2-((2-chlorobenzyl)thio)-N-isobutyl-4-oxo-3-((tetrahydrofuran-2-yl)methyl)-3,4-dihydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C25H28ClN3O3S and its molecular weight is 486.03. The purity is usually 95%.

4-ethyl-3-(ethylsulfanyl)-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole

In Stock

• CAS RN:
• 1014093-37-8

• Formula:
• C11H17N5OS

• InChI:
• InChI=1S/C11H17N5OS/c1-5-16-9(12-13-11(16)18-6-2)8-7-15(3)14-10(8)17-4/h7H,5-6H2,1-4H3

• InChIKey:
• FSIIRBAQEOPOFW-UHFFFAOYSA-N

• 4-ethyl-3-(ethylsulfanyl)-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C11H17N5OS and its molecular weight is 267.35 g/mol. The purity is usually 95%.

N-(4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl)-2,5-dimethylbenzenesulfonamide

In Stock

• CAS RN:
• 1797293-37-8

• Formula:
• C18H25N5O2S

• InChI:
• InChI=1S/C18H25N5O2S/c1-13-7-8-14(2)16(11-13)26(24,25)21-15-12-19-18(20-17(15)22(3)4)23-9-5-6-10-23/h7-8,11-12,21H,5-6,9-10H2,1-4H3

• InChIKey:
• MIHBOQHSQQHKEP-UHFFFAOYSA-N

• N-(4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl)-2,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H25N5O2S and its molecular weight is 375.49. The purity is usually 95%.

(2-Bromophenyl)(3-((4-fluorophenyl)sulfonyl)piperidin-1-yl)methanone

In Stock

• CAS RN:
• 1797893-37-8

• Formula:
• C18H17BrFNO3S

• InChI:
• InChI=1S/C18H17BrFNO3S/c19-17-6-2-1-5-16(17)18(22)21-11-3-4-15(12-21)25(23,24)14-9-7-13(20)8-10-14/h1-2,5-10,15H,3-4,11-12H2

• InChIKey:
• BXUDNXVPIDILPA-UHFFFAOYSA-N

• (2-Bromophenyl)(3-((4-fluorophenyl)sulfonyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C18H17BrFNO3S and its molecular weight is 426.3. The purity is usually 95%.

4-Phenyl-6-[(1-pyrazin-2-ylpiperidin-4-yl)methoxy]pyrimidine

Usually In Stock

• CAS RN:
• 2379993-37-8

• Formula:
• C20H21N5O

• InChI:
• InChI=1S/C20H21N5O/c1-2-4-17(5-3-1)18-12-20(24-15-23-18)26-14-16-6-10-25(11-7-16)19-13-21-8-9-22-19/h1-5,8-9,12-13,15-16H,6-7,10-11,14H2

• InChIKey:
• PXTJUSJTNFERHP-UHFFFAOYSA-N

• 4-Phenyl-6-[(1-pyrazin-2-ylpiperidin-4-yl)methoxy]pyrimidine is a useful research compound. Its molecular formula is C20H21N5O and its molecular weight is 347.422. The purity is usually 95%.

rel-(3R,5R)-5-Fluoropiperidin-3-ol hydrochloride

In Stock

• CAS RN:
• 2418593-37-8

• Formula:
• C5H11ClFNO

• InChI:
• InChI=1S/C5H10FNO.ClH/c6-4-1-5(8)3-7-2-4;/h4-5,7-8H,1-3H2;1H/t4-,5-;/m1./s1

• InChIKey:
• QMKBDNDYFMTBHH-TYSVMGFPSA-N

• Rel-(3R,5R)-5-Fluoropiperidin-3-ol hydrochloride is a useful research compound. Its molecular formula is C5H11ClFNO and its molecular weight is 155.6. The purity is usually 95%.